Cas no 55084-15-6 (2-(bis-methylsulfanyl-methylene)-malonic acid diethyl ester)

• Product Name: 2-(bis-methylsulfanyl-methylene)-malonic acid diethyl ester
• CAS No: 55084-15-6
• MF: C₁₀H₁₆O₄S₂
• MW: 264.361640930176
• CID: 943317
• PubChem ID: 3564745
• Update Time: 2025-04-19

2-(bis-methylsulfanyl-methylene)-malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(bis-methylsulfanyl-methylene)-malonic acid diethyl ester
• diethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
• (Bis-methylmercapto-methylen)-malonsaeure-diaethylester
• (bis-methylsulfanyl-methylene)-malonic acid diethyl ester
• 2-(Bis-methylsulfanyl-methylene)-
• AC1MSTEI
• AC-20596
• AG-F-92294
• CTK5A3004
• diethyl 2-(bis(methylsulfanyl)methylene)malonate
• diethyl 2-[bis(methylsulfanyl)methylene]malonate
• diethyl bis(methylthio)methylene malonate
• diethyl-2-bis(methylthio)methylene malonate
• SCHEMBL9747134
• 55084-15-6
• DTXSID40393706
• Diethyl2-(bis(methylthio)methylene)malonate
• OQSBEWOBGVCAON-UHFFFAOYSA-N
• diethyl [bis(methylthio)methylene]malonate
• Diethyl 2-(bis(methylthio)methylene)malonate
• AKOS015965253
• 2-(Bis-methylsulfanyl-methylene)malonic acid diethyl ester

• Inchi： 1S/C10H16O4S2/c1-5-13-8(11)7(9(12)14-6-2)10(15-3)16-4/h5-6H2,1-4H3
• InChI Key： OQSBEWOBGVCAON-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(\C(=O)OCC)/C(=O)OCC)/SC

Computed Properties

• Exact Mass: 264.04908
• Monoisotopic Mass: 264.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.522
• PSA: 52.6